2-(4-methoxyphenyl)-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

Specification

• CAS No.: 946382-32-7
• Molecular Formula: C22H22N2O4S2
• Molecular Weight: 442.6 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)acetamide
• Standard InChI: InChI=1S/C22H22N2O4S2/c1-28-19-9-6-16(7-10-19)14-21(25)23-18-8-11-20-17(15-18)4-2-12-24(20)30(26,27)22-5-3-13-29-22/h3,5-11,13,15H,2,4,12,14H2,1H3,(H,23,25)
• Standard InChI Key: KWYPCDAPJNAMQP-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CS4
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CS4

Introduction

The compound 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide is a complex organic molecule with a molecular formula of C22H22N2O4S2 and a molecular weight of approximately 442.55 g/mol. It belongs to the class of acetamides and is further categorized under derivatives of tetrahydroquinoline and thiophene sulfonyl compounds. This compound is primarily used for research purposes and is not intended for human or animal use.

Synthesis and Reaction Conditions

The synthesis of 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide typically involves multi-step organic reactions. While specific synthetic routes for this exact compound may not be extensively documented, related compounds often utilize methods involving methoxyphenol derivatives, thiophene sulfonyl chlorides, and tetrahydroquinoline intermediates. Reaction conditions often include controlled temperatures and solvents that facilitate the desired transformations while minimizing side reactions.

Potential Applications

This compound holds potential applications in medicinal chemistry due to its structural complexity and potential pharmacological properties. It is a subject of interest in drug discovery and development, particularly for its potential interactions with biological targets.

Potential Application	Description
Medicinal Chemistry	Potential pharmacological properties
Drug Discovery	Structural complexity suggests biological activity
Biological Targets	Potential interactions with enzymes and receptors

Analytical Techniques

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are essential for monitoring reaction progress and purity. These methods help ensure the compound's structural integrity and chemical stability.